N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-6-amine

• IUPAC Name: N-[(1-methylpyrazol-4-yl)methyl]-1H-indazol-6-amine
• InChI: InChI=1S/C12H13N5/c1-17-8-9(6-15-17)5-13-11-3-2-10-7-14-16-12(10)4-11/h2-4,6-8,13H,5H2,1H3,(H,14,16)
• InChI Key: YVWRTXMUXCAVNO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CNC2=CC3=C(C=C2)C=NN3
• Molecular Formula: C12H13N5
• Molecular Weight: 227.27 g/mol

Description

N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-6-amine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicine and agriculture. This compound is also known as MPI-0479605 and is a potent and selective inhibitor of the TAK1 kinase.

Mechanism of Action

N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-6-amine works by inhibiting the TAK1 kinase, which is involved in various cellular processes, including inflammation, cell growth, and apoptosis. By inhibiting TAK1 kinase, this compound can potentially reduce inflammation and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-6-amine has anti-inflammatory effects, which can potentially reduce the symptoms of diseases such as rheumatoid arthritis. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-6-amine in lab experiments is its potency and selectivity as a TAK1 kinase inhibitor. However, its complex synthesis process and high cost may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-6-amine. These include further investigating its potential use as an anti-inflammatory agent and exploring its potential as a cancer treatment. Additionally, its potential use as a pesticide in agriculture could also be further explored. Further research could also focus on optimizing the synthesis process to make it more cost-effective and efficient.
In conclusion, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-6-amine is a compound with significant potential in various scientific research fields. Its potent and selective inhibition of the TAK1 kinase makes it a promising candidate for further investigation as a potential treatment for various diseases. However, further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-6-amine involves several steps starting from commercially available starting materials. The synthesis begins with the formation of an intermediate, which is then subjected to various chemical reactions to obtain the final product. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-6-amine has been extensively studied for its potential applications in various scientific research fields. In the medical field, it has been shown to have anti-inflammatory properties and has been investigated for its potential use in treating diseases such as rheumatoid arthritis and cancer. In the agricultural field, it has been studied for its potential use as a pesticide.